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Compound of Interest

Compound Name: alpha-Lactose

Cat. No.: B080435

An In-depth Technical Guide to Alpha-Lactose
Monohydrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of alpha-lactose monohydrate, a
critical excipient in the pharmaceutical industry. The document details its fundamental
properties, analytical methodologies for its characterization, and its primary applications in drug
formulation.

Core Properties of Alpha-Lactose Monohydrate

Alpha-lactose monohydrate is a disaccharide composed of galactose and glucose, existing as
a crystalline monohydrate.[1] It is widely utilized in pharmaceutical formulations as a filler and
binder due to its chemical inertness, stability, and well-characterized physical properties.[2]

Below is a summary of its key identifiers and physicochemical properties:
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Property Value Reference(s)

CAS Number 5989-81-1 [3]

Molecular Formula C12H22011-H20

Molecular Weight 360.31 g/mol [3]

Synonyms Milk sugar, 4-O-3-D-
Galactopyranosyl-a-D-glucose

Appearance White, crystalline powder [2]

Taste Bland [1]

Hygroscopicity Low [1]

Analytical Methodologies and Experimental
Protocols

Accurate characterization of alpha-lactose monohydrate is crucial for ensuring product quality
and performance in pharmaceutical applications. The following sections detail common
experimental protocols for its analysis.

Differential Scanning Calorimetry (DSC) is a thermoanalytical technique used to measure the
difference in the amount of heat required to increase the temperature of a sample and a
reference. It is a valuable method for quantifying the amount of a-lactose monohydrate in a
mixture, based on the energy of dehydration.

Experimental Protocol:

Sample Preparation: Accurately weigh 2-4 mg of the sample into a crimped aluminum pan.

Instrumentation: Utilize a differential scanning calorimeter.

Heating Rate: Apply a constant heating rate of 10 °C/min.

Analysis: The thermal curve for a-lactose monohydrate will show a distinct endotherm for
dehydration with an onset temperature of approximately 142.2 °C and a peak maximum at
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about 144.5°C. The enthalpy of this dehydration is used to quantify the amount of the a-
monohydrate phase.

Sample Preparation DSC Analysis Quantification
Weigh 2-4 mg of sample SRR Place in crimped al n t Identity dehyd N (~144.5° alcu ation uani en

Sample Preparation W ( XRD Analysis W ( Data Interpretation
Prepare powder sample J L Mount sample in diffractometer Scan with Cu-Ka radiation Collect diffraction pattern J L Identify characteristic peaks (e.g., 19.9° 28) Determine crystalline phase and purity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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